3-(2-Ethoxyphenyl)-2-thioxoimidazolidin-4-one

• IUPAC Name: 3-(2-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C11H12N2O2S/c1-2-15-9-6-4-3-5-8(9)13-10(14)7-12-11(13)16/h3-6H,2,7H2,1H3,(H,12,16)
• InChI Key: VBMZKZDJYBDUDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=O)CNC2=S
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

Synthesis Analysis

This involves a detailed explanation of how the compound can be synthesized from readily available starting materials. It includes the reagents, conditions, and techniques used in the synthesis.

Molecular Structure Analysis

This involves the use of various spectroscopic techniques (like NMR, IR, Mass spectrometry) to elucidate the structure of the compound. X-ray crystallography might also be used if crystals of the compound can be formed.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reactivity of the compound and how it interacts with various reagents.

Physical And Chemical Properties Analysis

This involves the study of various physical and chemical properties of the compound like melting point, boiling point, solubility, acidity or basicity, stability, etc.

Scientific Research Applications

Drug Development and Pharmacology

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Nonlinear Optical Properties

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Organic Photovoltaic Cells (Solar Cells)

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. Overall, this compound’s multifaceted applications make it an intriguing subject for scientific exploration. If you need further details or have specific questions, feel free to ask! 😊

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Based on the structural similarity to other compounds, it might interact with its targets causing changes at the molecular level that lead to its biological effects .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, affecting a range of pathways .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may have similar effects .

Safety and Hazards

This involves studying the toxicity of the compound and any hazards associated with its use. This could involve studying its impact on human health and the environment.

Future Directions

This involves a discussion of the potential future applications of the compound and directions for future research.